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Compound of Interest

Compound Name: Nvp-aam077

Cat. No.: B10814437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage

conditions for NVP-AAM077 (also known as PEAQX), a selective NMDA receptor antagonist.

Understanding the stability profile of this compound is critical for ensuring its integrity and

activity in research and development settings. This document summarizes available data on its

storage as a solid and in solution, discusses potential degradation pathways based on its

chemical structure, and provides generalized experimental protocols for stability assessment.

Chemical and Physical Properties
NVP-AAM077 is a complex molecule containing a quinoxaline-2,3-dione core, a phosphonic

acid group, and a bromophenyl moiety. These structural features influence its solubility,

stability, and handling requirements.
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Property Value Source

Chemical Name

(R)-[(S)-1-(4-

bromophenyl)ethylamino]-(2,3-

dioxo-1,2,3,4-

tetrahydroquinoxalin-5-

yl)methylphosphonic acid

[1]

Molecular Formula C₁₇H₁₇BrN₃O₅P [1]

Molecular Weight 454.2 g/mol [1]

Appearance Crystalline solid [1]

Solubility Soluble in water [1]

Storage Conditions and Stability Summary
Proper storage is essential to maintain the potency and purity of NVP-AAM077. The following

tables summarize the recommended storage conditions for the solid compound and its

solutions based on information from various suppliers.

Solid-State Storage and Stability
Condition Temperature Duration

Recommendati
ons

Source

Long-term

Storage
-20°C ≥ 4 years

Store in a tightly

sealed container,

protected from

light and

moisture.

[1]

Lyophilized Form -20°C 36 months Keep desiccated. [2]
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Solvent Temperature Duration
Recommendati
ons

Source

Aqueous

Solutions
-20°C Up to 3 months

Aliquot to avoid

multiple freeze-

thaw cycles.

[2]

Aqueous

Solutions
-80°C Up to 6 months

Aliquot to avoid

multiple freeze-

thaw cycles.

[2]

Potential Degradation Pathways
While specific degradation studies for NVP-AAM077 are not readily available in the public

domain, its chemical structure, containing quinoxaline and phosphonic acid moieties, suggests

potential degradation pathways.

Hydrolysis: The phosphonic acid esters are generally susceptible to hydrolysis under both

acidic and basic conditions.[3] The amide linkage could also be susceptible to hydrolysis

under strong acidic or basic conditions.

Oxidation: The quinoxaline ring system can be susceptible to oxidation. Quaternary salts of

2-alkylquinoxalines are known to be unstable and can be converted into complex colored

products by oxidation.[4][5]

Photodegradation: Compounds with aromatic rings and conjugated systems, like the

quinoxaline and bromophenyl groups in NVP-AAM077, can be sensitive to light. It is

recommended to protect the compound from light during storage and handling.

The following diagram illustrates the potential degradation sites on the NVP-AAM077 molecule.
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Potential Degradation Pathways of NVP-AAM077

NVP-AAM077 Structure

Potential Degradation Sites

Hydrolysis
(Phosphonic Acid & Amide)

Susceptible to
acid/base catalysis

Oxidation
(Quinoxaline Ring)

Potential oxidation
of N-heterocycle

Photodegradation
(Aromatic Rings)

UV/Vis light
can induce degradation

Forced Degradation Experimental Workflow

Start: NVP-AAM077
Stock Solution

Acid Hydrolysis
(0.1M & 1M HCl)

Base Hydrolysis
(0.1M & 1M NaOH)

Oxidative Stress
(3% H2O2)

Thermal Stress
(Solid, 60°C)

Photostability
(ICH Q1B)

Analysis
(e.g., HPLC-UV/MS)
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Stability-Indicating Method Development Workflow

Start: Forced
Degradation Samples

Method Development
(Column, Mobile Phase, Gradient)

Method Optimization
(Resolution of all peaks)

Method Validation (ICH)
- Specificity
- Linearity
- Accuracy
- Precision
- LOD/LOQ

- Robustness

Validated Stability-
Indicating Method

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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